Cas no 52107-96-7 (2-iodo-5-Methylbenzoyl chloride)

• Product Name: 2-iodo-5-Methylbenzoyl chloride
• CAS No: 52107-96-7
• MF: C₈H₆ClIO
• MW: 280.490113735199
• CID: 2098576
• PubChem ID: 13678080
• Update Time: 2025-04-21

2-iodo-5-Methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-iodo-5-Methylbenzoyl chloride
• DA-05243
• starbld0040524
• 52107-96-7
• OXNKNUPGTNVGHT-UHFFFAOYSA-N
• SCHEMBL8123981
• 5-methyl-2-iodobenzoyl chloride

• Inchi： 1S/C8H6ClIO/c1-5-2-3-7(10)6(4-5)8(9)11/h2-4H,1H3
• InChI Key： OXNKNUPGTNVGHT-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=CC=1C(=O)Cl

Computed Properties

• Exact Mass: 279.91519g/mol
• Monoisotopic Mass: 279.91519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų